Cas no 53842-00-5 (7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one)

• Product Name: 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one
• CAS No: 53842-00-5
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 5527979
• PubChem ID: 83853384
• Update Time: 2025-06-08

7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzazepin-2-one, 7-bromo-1,3,4,5-tetrahydro-1-methyl-
• 7-bromo-1-methyl-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
• 53842-00-5
• 7-Bromo-1-methyl-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one
• G75294
• 7-bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one
• 7-Bromo-1,3,4,5-tetrahydro-1-methyl-2H-1-benzazepin-2-one
• SCHEMBL19224681
• DTXSID001198723
• 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one

• Inchi： 1S/C11H12BrNO/c1-13-10-6-5-9(12)7-8(10)3-2-4-11(13)14/h5-7H,2-4H2,1H3
• InChI Key： NLQDEVZLVKZZAB-UHFFFAOYSA-N
• SMILES： N1(C)C2=CC=C(Br)C=C2CCCC1=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one

Recent Advances in the Study of 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one (CAS: 53842-00-5)

The compound 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one (CAS: 53842-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzazepine core structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules with enhanced biological activity. Researchers have optimized synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic bromination. These methodological advancements have facilitated the production of derivatives with improved pharmacokinetic profiles, paving the way for further preclinical evaluations.

Pharmacological studies have revealed that 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one exhibits notable affinity for specific neurotransmitter receptors, including dopamine and serotonin receptors. This suggests its potential utility in treating neurological and psychiatric disorders such as schizophrenia, depression, and Parkinson's disease. Recent in vitro and in vivo experiments have demonstrated its ability to modulate receptor activity with high selectivity, minimizing off-target effects—a critical factor in CNS drug development.

In addition to its CNS applications, this compound has also been investigated for its anti-inflammatory and anticancer properties. Preliminary studies indicate that it may inhibit key signaling pathways involved in inflammation and tumor progression, although further mechanistic studies are required to fully elucidate its mode of action. The versatility of 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one underscores its value as a multifunctional scaffold in medicinal chemistry.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, 7-Bromo-1-methyl-4,5-dihydro-3H-1-benzazepin-2-one represents a compelling area of research with broad therapeutic implications. Continued exploration of its chemical and biological properties, coupled with innovative synthetic and pharmacological strategies, will be crucial in unlocking its full potential. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new avenues for drug discovery and development in the years to come.